3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile
Overview
Description
3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile, also known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPP is a pyrazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer effects.
Biochemical and Physiological Effects
3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter levels. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has several advantages for lab experiments, including its high purity and yield, as well as its potential therapeutic applications. However, 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile research, including the optimization of its synthesis methods, the identification of its molecular targets, and the development of more potent and selective derivatives. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile may also have potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases, which warrant further investigation.
Conclusion
In conclusion, 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Further research is needed to fully understand the therapeutic potential of 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile and its derivatives.
Scientific Research Applications
3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has been studied for its potential therapeutic applications, including its anticancer, antipsychotic, and antidepressant properties. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has been shown to inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and colon cancer cells. 3-(4-Benzhydrylpiperazino)pyrazine-2-carbonitrile has also been shown to have antipsychotic and antidepressant effects in animal models, suggesting its potential use in the treatment of psychiatric disorders.
properties
IUPAC Name |
3-(4-benzhydrylpiperazin-1-yl)pyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5/c23-17-20-22(25-12-11-24-20)27-15-13-26(14-16-27)21(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,21H,13-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHOOTEGPSYFPEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CN=C2C#N)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60384934 |
Source
|
| Record name | 3-(4-benzhydrylpiperazino)pyrazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60384934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
845266-31-1 |
Source
|
| Record name | 3-(4-benzhydrylpiperazino)pyrazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60384934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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